Cas no 175878-38-3 (Furan,2-(1-methylethyl)-5-(methylthio)-)

• Product Name: Furan,2-(1-methylethyl)-5-(methylthio)-
• CAS No: 175878-38-3
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 112183
• Update Time: 2024-01-24

Furan,2-(1-methylethyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Furan,2-(1-methylethyl)-5-(methylthio)-
• Furan, 2-(1-methylethyl)-5-(methylthio)- (9CI)

• Inchi： 1S/C8H12OS/c1-6(2)7-4-5-8(9-7)10-3/h4-6H,1-3H3
• InChI Key： OTDDUFKBFRREDO-UHFFFAOYSA-N
• SMILES： O1C(SC)=CC=C1C(C)C

Computed Properties

• Exact Mass: 156.06096
• Monoisotopic Mass: 156.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4A^2

Experimental Properties

• PSA: 13.14